Cas no 2060051-77-4 (2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2060051-77-4
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• MDL: MFCD30499351
• CID: 5154088
• PubChem ID: 125454595
• Update Time: 2025-05-22

2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl fluoride, 2,6-difluoro-
• 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride

• MDL： MFCD30499351
• Inchi： 1S/C8H7F3O2S/c9-7-2-1-3-8(10)6(7)4-5-14(11,12)13/h1-3H,4-5H2
• InChI Key： WPEFCNBPRZPPSP-UHFFFAOYSA-N
• SMILES： C1(CCS(F)(=O)=O)=C(F)C=CC=C1F

Additional information on 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride

Recent Advances in the Study of 2-(2,6-Difluorophenyl)ethane-1-sulfonyl Fluoride (CAS: 2060051-77-4)

The compound 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2060051-77-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties and potential applications. This sulfonyl fluoride derivative is part of a growing class of compounds known for their ability to covalently modify proteins, making them valuable tools in drug discovery and proteomics research. Recent studies have focused on its reactivity, selectivity, and potential therapeutic applications, particularly in the context of targeted covalent inhibitors.

One of the key areas of research involving 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride is its use as a warhead in covalent inhibitors. Covalent inhibitors are increasingly being explored in drug development due to their potential for enhanced potency and prolonged target engagement. The sulfonyl fluoride moiety in this compound reacts selectively with nucleophilic residues, such as serine, threonine, and tyrosine, in target proteins. This reactivity has been leveraged in the design of inhibitors for enzymes like proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders.

Recent publications have highlighted the synthetic routes and optimization strategies for 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride. Researchers have developed efficient methods for its synthesis, ensuring high yields and purity, which are critical for its application in biological studies. Additionally, computational modeling and structural biology techniques have been employed to understand the binding interactions of this compound with its target proteins, providing insights into its mechanism of action and guiding further optimization.

In the context of proteomics, 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride has been used as a chemical probe to identify and characterize active sites in enzymes. Its ability to form stable covalent adducts with proteins makes it a valuable tool for activity-based protein profiling (ABPP), a technique used to study enzyme function in complex biological systems. Recent studies have demonstrated its utility in identifying novel drug targets and understanding enzyme dynamics in disease states.

Another promising application of this compound is in the development of covalent drugs for neurodegenerative diseases. Researchers have explored its potential to modulate the activity of enzymes involved in protein misfolding and aggregation, which are hallmarks of conditions like Alzheimer's and Parkinson's diseases. Preliminary results suggest that sulfonyl fluoride-based inhibitors could offer a new therapeutic approach for these challenging disorders.

Despite its promising applications, challenges remain in the use of 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride. Issues such as off-target reactivity and the need for improved selectivity are areas of active investigation. Recent efforts have focused on modifying the compound's structure to enhance its specificity and reduce potential side effects. Additionally, advancements in delivery systems, such as nanoparticle-based carriers, are being explored to improve its bioavailability and therapeutic efficacy.

In conclusion, 2-(2,6-difluorophenyl)ethane-1-sulfonyl fluoride (CAS: 2060051-77-4) represents a versatile and promising tool in chemical biology and drug discovery. Its unique reactivity and applications in covalent inhibition and proteomics highlight its potential to contribute to the development of novel therapeutics. Ongoing research aims to address current limitations and expand its utility, paving the way for future breakthroughs in the field.